dimethyl 1-methyl-1H-pyrazole-3,5-dicarboxylate

• IUPAC Name: dimethyl 1-methylpyrazole-3,5-dicarboxylate
• InChI: InChI=1S/C8H10N2O4/c1-10-6(8(12)14-3)4-5(9-10)7(11)13-2/h4H,1-3H3
• InChI Key: WGTJNBANTMXQHD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C(=O)OC)C(=O)OC
• Molecular Formula: C8H10N2O4
• DSSTOX Substance ID: DTXSID90502689
• Molecular Weight: 198.18 g/mol
• CAS No.: 33146-99-5

Description

Dimethyl 1-methyl-1H-pyrazole-3,5-dicarboxylate is an organic compound with the molecular formula C8H10N2O4 It is a derivative of pyrazole, a five-membered aromatic heterocycle containing two nitrogen atoms

Scientific Research Applications

Dimethyl 1-methyl-1H-pyrazole-3,5-dicarboxylate has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound can be used in the study of enzyme inhibition and as a ligand in coordination chemistry.

Industry: The compound is used in the production of polymers, dyes, and coatings.

Safety and Hazards

• Hazard Statements : Possible hazards include H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), H332 (harmful if inhaled), and H335 (may cause respiratory irritation) .
• Precautionary Statements : Safety precautions include avoiding inhalation, wearing protective gear, and handling with care .

Mechanism of Action

Target of Action

Pyrazole derivatives have been known to interact with a variety of biological targets, including enzymes and receptors, depending on their specific substitutions .

Mode of Action

Pyrazole derivatives can exhibit a wide range of biological activities depending on their specific substitutions and the nature of their targets .

Biochemical Pathways

It’s worth noting that pyrazole derivatives can influence a variety of biochemical pathways depending on their specific substitutions and targets .

Result of Action

The specific effects would likely depend on the nature of the compound’s targets and the biochemical pathways it influences .

Preparation Methods

Synthetic Routes and Reaction Conditions

Dimethyl 1-methyl-1H-pyrazole-3,5-dicarboxylate can be synthesized through several methods. One common approach involves the condensation of acetylacetone with hydrazine to form 3,5-dimethylpyrazole, which is then esterified with dimethyl carbonate to yield the desired product . The reaction conditions typically involve heating the reactants under reflux in the presence of a suitable catalyst.

Industrial Production Methods

In industrial settings, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

Dimethyl 1-methyl-1H-pyrazole-3,5-dicarboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyrazole derivatives.

Reduction: Reduction reactions can convert the ester groups to alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, where the ester groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions, often under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrazole carboxylic acids, while reduction can produce pyrazole alcohols.

Comparison with Similar Compounds

Similar Compounds

• Dimethyl 1H-pyrazole-3,5-dicarboxylate
• 3,5-Dimethylpyrazole
• 1H-Pyrazole-3,5-dicarboxylic acid dimethyl ester

Uniqueness

Dimethyl 1-methyl-1H-pyrazole-3,5-dicarboxylate is unique due to the presence of both methyl and ester groups on the pyrazole ring. This structural feature imparts distinct chemical properties, such as increased stability and reactivity, making it a valuable compound in various synthetic and research applications.

Synthesis routes and methods

Procedure details

1H-Pyrazole-3,5-dicarboxylic acid dimethyl ester (639, 9.1 g, 49.0 mmol) was combined with acetone (400 mL) and potassium carbonate (10.2 g, 74.1 mmol). The mixture was stirred for 40 minutes under an atmosphere of nitrogen. To the stirring suspension, methyl iodide (3.4 mL, 54.0 mmol) was added dropwise. The reaction was stirred at room temperature overnight and then the solvent was evaporated under reduced pressure. The resulting solid was washed with water and filtered. After toluene was added, the solvent was removed under reduced pressure. The resulting compound 640 was used without further purification.